Cas no 1804358-96-0 (6-(Bromomethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-carboxaldehyde)

• Product Name: 6-(Bromomethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-carboxaldehyde
• CAS No: 1804358-96-0
• MF: C₈H₅BrF₃NO₃
• MW: 300.029412031174
• CID: 4834041
• Update Time: 2025-10-29

6-(Bromomethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(Bromomethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-carboxaldehyde

• Inchi： 1S/C8H5BrF3NO3/c9-2-5-1-4(3-14)6(15)7(13-5)16-8(10,11)12/h1,3,15H,2H2
• InChI Key： NUSYZUYKVBOJNK-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=O)C(=C(N=1)OC(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• XLogP3: 2.6
• Topological Polar Surface Area: 59.4

Additional information on 6-(Bromomethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-carboxaldehyde

Comprehensive Overview of 6-(Bromomethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-carboxaldehyde (CAS No. 1804358-96-0)

6-(Bromomethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-carboxaldehyde is a highly specialized organic compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethoxy group and bromomethyl functionality, make it a valuable intermediate for synthesizing complex molecules. Researchers are increasingly interested in this compound due to its role in developing novel heterocyclic compounds, which are pivotal in drug discovery and material science.

The compound's CAS No. 1804358-96-0 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Its molecular structure combines a pyridine core with reactive sites, such as the aldehyde and hydroxy groups, enabling diverse chemical transformations. This versatility aligns with current trends in green chemistry and sustainable synthesis, as scientists seek efficient routes to minimize waste and energy consumption.

In recent years, the demand for fluorinated compounds like 6-(Bromomethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-carboxaldehyde has surged, driven by their enhanced stability and bioavailability in medicinal chemistry. The trifluoromethoxy moiety, in particular, is a hotspot in drug design due to its ability to improve metabolic resistance and binding affinity. This compound is also explored in catalysis and polymer science, where its reactive groups facilitate cross-linking and functionalization.

From an SEO perspective, users frequently search for terms like "pyridine derivatives applications", "bromomethyl group reactivity", and "trifluoromethoxy compounds in drug discovery". These queries reflect the growing interest in niche chemical intermediates and their industrial relevance. Additionally, the compound's role in high-throughput screening and combinatorial chemistry resonates with researchers optimizing lead compounds for therapeutic targets.

Handling 6-(Bromomethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-carboxaldehyde requires adherence to standard laboratory safety protocols, though it is not classified under restricted categories. Its synthesis often involves palladium-catalyzed coupling or electrophilic substitution, methods widely discussed in academic literature. As the chemical industry shifts toward atom-efficient processes, this compound exemplifies the balance between functionality and synthetic accessibility.

In summary, CAS No. 1804358-96-0 represents a cutting-edge building block in organic synthesis, with applications spanning pharmaceuticals, agrochemicals, and advanced materials. Its multifaceted reactivity and alignment with modern research priorities ensure its continued relevance in scientific innovation.